Cas no 886364-30-3 (tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate)
![tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate structure](https://ossimg.kuujia.com/scimg/886500/886364-30-3x500.png)
886364-30-3 structure
Product Name:tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
CAS No:886364-30-3
MF:C14H19BrN2O2
MW:327.216862916946
MDL:MFCD07369867
CID:712600
PubChem ID:25417642
Update Time:2025-04-19
tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
- 4-Boc-7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
- tert-butyl 7-bromo-1,2,3,5-tetrahydro-1,4-benzodiazepine-4-carboxylate
- MFCD07369867
- tert-butyl 7-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
- tert-Butyl7-bromo-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
- 7-bromo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester
- tert-Butyl 7-bromo-1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate
- AKOS015841657
- Q-102416
- Z1505715434
- 886364-30-3
- FT-0754315
- tert-Butyl7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
- SCHEMBL1396670
- EN300-7417340
- DTXSID50649620
- AS-36666
- AC-9193
- CS-0171813
- DB-031868
-
- MDL： MFCD07369867
- Inchi： 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)17-7-6-16-12-5-4-11(15)8-10(12)9-17/h4-5,8,16H,6-7,9H2,1-3H3
- InChI Key： XTVVPYZXTUZWFG-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)CCN2
Computed Properties
- Exact Mass: 326.063
- Monoisotopic Mass: 326.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.338
- Melting Point: Not available
- Boiling Point: 420°C at 760 mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.549
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate Security Information
- Signal Word：Danger
- Hazard Statement： H314;H318
- Warning Statement： P280;P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Room temperature
tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154062-5g |
tert-butyl 7-bromo-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate |
886364-30-3 | 95% | 5g |
$616 | 2021-06-09 | |
| Alichem | A019094597-1g |
tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate |
886364-30-3 | 95% | 1g |
$203.52 | 2023-08-31 | |
| Alichem | A019094597-5g |
tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate |
886364-30-3 | 95% | 5g |
$659.00 | 2023-08-31 | |
| Fluorochem | 041273-1g |
4-Boc-7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine |
886364-30-3 | 97% | 1g |
￡216.00 | 2022-03-01 | |
| Fluorochem | 041273-5g |
4-Boc-7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine |
886364-30-3 | 97% | 5g |
￡742.00 | 2022-03-01 | |
| AstaTech | 55226-1/G |
4-BOC-7-BROMO-2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPINE |
886364-30-3 | 97% | 1g |
$796 | 2023-09-17 | |
| AstaTech | 55226-5/G |
4-BOC-7-BROMO-2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPINE |
886364-30-3 | 97% | 5/G |
$659 | 2022-06-02 | |
| Chemenu | CM154062-1g |
tert-butyl 7-bromo-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate |
886364-30-3 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB283701-1 g |
7-Bromo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester, 97%; . |
886364-30-3 | 97% | 1 g |
€1,313.20 | 2023-07-20 | |
| abcr | AB283701-5 g |
7-Bromo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester; 97% |
886364-30-3 | 5g |
€1,165.30 | 2023-02-22 |
tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
886364-30-3 (tert-Butyl 7-bromo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
